Cas no 1226416-13-2 (3-(Phenylsulfanyl)pyrrolidine)

• Product Name: 3-(Phenylsulfanyl)pyrrolidine
• CAS No: 1226416-13-2
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• MDL: MFCD14526648
• CID: 5187151
• PubChem ID: 18337182
• Update Time: 2026-03-05

3-(Phenylsulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)pyrrolidine
• SB11616
• Pyrrolidine, 3-(phenylthio)-
• 3-(Phenylsulfanyl)pyrrolidine

• MDL： MFCD14526648
• Inchi： 1S/C10H13NS/c1-2-4-9(5-3-1)12-10-6-7-11-8-10/h1-5,10-11H,6-8H2
• InChI Key： IFSIBDBOTGJAFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Phenylsulfanyl)pyrrolidine

Introduction to 3-(Phenylsulfanyl)pyrrolidine (CAS No: 1226416-13-2)

3-(Phenylsulfanyl)pyrrolidine, with the chemical formula C₉H₁₁NS, is a heterocyclic compound featuring a pyrrolidine ring substituted with a phenylsulfanyl group. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. TheCAS number 1226416-13-2 uniquely identifies this substance, facilitating its recognition and study in scientific literature and industrial applications.

Thephenylsulfanyl moiety in the molecular structure of 3-(Phenylsulfanyl)pyrrolidine contributes to its distinct chemical behavior, influencing both its reactivity and its interactions with biological targets. This feature makes it a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents. Recent studies have highlighted the compound's potential in modulating various biological pathways, making it a subject of intense interest among medicinal chemists.

In the realm of medicinal chemistry, thepyrrolidine core is well-documented for its versatility in drug design. Its rigid three-membered ring structure provides a stable framework that can be modified to enhance binding affinity and selectivity towards specific biological targets. The incorporation of aphenylsulfanyl group further extends the compound's utility by introducing additional interaction points with biological molecules. This dual functionality has been exploited in the design of inhibitors and agonists targeting enzymes and receptors involved in metabolic disorders, neurological diseases, and cancer.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(Phenylsulfanyl)pyrrolidine for potential therapeutic applications. Molecular docking studies have revealed that this compound exhibits promising interactions with several key enzymes and receptors, suggesting its suitability for further development as a lead compound. These computational insights have guided experimental efforts, accelerating the discovery process and reducing the time required to identify promising candidates for clinical trials.

The synthesis of 3-(Phenylsulfanyl)pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of thephenylsulfanyl group typically involves sulfonation followed by nucleophilic substitution or other coupling reactions, depending on the synthetic route employed. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation. These techniques are essential for producing sufficient quantities of the compound for both research and potential industrial applications.

Beyond its pharmaceutical applications, 3-(Phenylsulfanyl)pyrrolidine has shown potential in material science and agrochemical research. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced stability and functionality. Additionally, derivatives of this compound have been investigated for their herbicidal and pesticidal properties, contributing to sustainable agricultural practices.

The biological activity of 3-(Phenylsulfanyl)pyrrolidine has been explored through both in vitro and in vivo studies. Preliminary results indicate that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Further research is ongoing to elucidate its mechanism of action and evaluate its efficacy in treating inflammatory diseases. In vivo studies have also begun to assess its pharmacokinetic properties, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

The development of new drugs relies heavily on understanding the structural-activity relationships (SAR) of candidate compounds. In the case of 3-(Phenylsulfanyl)pyrrolidine, modifications to thephenylsulfanyl group or the pyrrolidine ring have been investigated to optimize biological activity and pharmacokinetic properties. By systematically varying substituents on these functional groups, researchers can fine-tune the compound's interactions with biological targets, leading to more effective therapeutic agents.

The role ofCAS No: 1226416-13-2 cannot be overstated in facilitating global collaboration among researchers studying this compound. The CAS registry number provides a standardized identifier that ensures consistency across scientific literature, patents, and regulatory documents. This standardization is crucial for tracking research progress, sharing data efficiently, and ensuring reproducibility of experiments across different laboratories worldwide.

In conclusion, 3-(Phenylsulfanyl)pyrrolidine represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of computational studies, advanced synthetic methodologies, and ongoing biological evaluations continues to drive interest in this compound as a lead molecule for drug development. As research progresses, additional applications in material science and agrochemicals may also emerge, broadening its impact across multiple industries.